Cas no 932320-51-9 (N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide)

• Product Name: N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide
• CAS No: 932320-51-9
• MF: C₁₆H₁₈N₂O₄S₂
• MW: 366.455121517181
• CID: 5512976
• Update Time: 2025-06-14

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide

• Inchi： 1S/C16H18N2O4S2/c1-23(19,20)18-11-5-6-13-9-10-14(12-16(13)18)17-24(21,22)15-7-3-2-4-8-15/h2-4,7-10,12,17H,5-6,11H2,1H3
• InChI Key： HTUCKWSGKIVTDL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C)(=O)=O)(=O)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide

Comprehensive Overview of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide (CAS No. 932320-51-9)

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide (CAS No. 932320-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a tetrahydroquinoline core, which is a privileged scaffold in medicinal chemistry due to its diverse biological activities. The compound's unique structure, combining methanesulfonyl and benzenesulfonamide moieties, makes it a promising candidate for targeting specific enzymatic pathways. Researchers are particularly interested in its potential applications in kinase inhibition and receptor modulation, areas that are currently trending in drug discovery.

The growing interest in N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide is reflected in the increasing number of scientific publications and patent filings. Its CAS No. 932320-51-9 is frequently searched in databases like SciFinder and Reaxys, indicating its relevance in academic and industrial settings. The compound's sulfonamide group is known for its ability to form hydrogen bonds, enhancing its binding affinity to biological targets. This property aligns with the current focus on structure-activity relationships (SAR) and fragment-based drug design, which are hot topics in modern pharmacology.

One of the most searched questions related to this compound is: "What are the synthetic routes for N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide?" The synthesis typically involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and purity. These methods are part of the broader trend toward green chemistry and sustainable synthesis, which are highly prioritized in today's research landscape.

Another area of interest is the compound's potential role in targeted therapy. With the rise of precision medicine, researchers are investigating how N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide can be tailored to interact with specific protein targets. Computational tools like molecular docking and QSAR modeling are often employed to predict its bioactivity, a topic frequently searched by computational chemists. The compound's pharmacokinetic properties, such as solubility and metabolic stability, are also critical factors under investigation.

In addition to its pharmaceutical applications, N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide has potential uses in material science. Its aromatic and sulfonamide groups contribute to its thermal stability, making it a candidate for high-performance polymers. This dual applicability in life sciences and advanced materials further enhances its scientific value. Searches for "sulfonamide-based materials" often lead to discussions about this compound's versatility.

Safety and regulatory aspects of CAS No. 932320-51-9 are also frequently queried. While the compound is not classified as hazardous, proper handling protocols are essential due to its fine powder form. Researchers emphasize the importance of personal protective equipment (PPE) and ventilation when working with this material. These precautions align with the broader emphasis on laboratory safety and risk management in chemical research.

The future of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide lies in its adaptability to emerging technologies. For instance, its potential integration into nanocarrier systems for drug delivery is a subject of ongoing exploration. The compound's compatibility with bioconjugation techniques could open new avenues in theranostics, a field combining therapy and diagnostics. These cutting-edge applications are likely to drive further interest and research funding.

In summary, N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide (CAS No. 932320-51-9) represents a multifaceted compound with significant potential across multiple disciplines. Its structural features, synthetic accessibility, and diverse applications make it a valuable subject for both academic and industrial research. As scientific inquiries continue to evolve, this compound is poised to remain at the forefront of innovative chemical solutions.